Methyl 6-fluoro-4-(methylamino)pyridine-3-carboxylate
Overview
Description
“Methyl 6-fluoro-4-(methylamino)pyridine-3-carboxylate” is a chemical compound with the CAS Number: 2187435-19-2 . It has a molecular weight of 184.17 . The IUPAC name for this compound is methyl 6-fluoro-4-(methylamino)nicotinate .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C8H9FN2O2/c1-10-6-3-7 (9)11-4-5 (6)8 (12)13-2/h3-4H,1-2H3, (H,10,11) .Physical And Chemical Properties Analysis
This compound is a solid-crystal at ambient temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Efficient Synthesis Techniques : Methyl 6-fluoro-4-(methylamino)pyridine-3-carboxylate plays a role in efficient synthesis processes. An example is its use in the synthesis of potent dopamine and serotonin receptor antagonists, demonstrating its utility in creating complex molecular structures (Hirokawa, Horikawa, & Kato, 2000).
- Modification of Pyridine Derivatives : It's involved in the modification of pyridine derivatives, as seen in studies where different groups, including 2-methylamino, were introduced to pyridoxol, indicating its versatility in chemical modifications (Korytnyk & Angelino, 1977).
Applications in Pharmacology and Medicine
- Antibacterial Agent Development : this compound compounds have been explored for their antibacterial properties, particularly in the synthesis of naphthyridine carboxylic acids, which are potential therapeutic agents (Bouzard et al., 1992).
- Toll-like Receptor Agonists : These compounds have also been identified as Toll-like receptor 2 agonists, which could have implications in the development of vaccine adjuvants (Hu et al., 2018).
Chemical Analyses and Characterization
- Structural Characterization : Studies have been conducted on the structural characterization of this compound derivatives, aiding in understanding their properties and potential applications in various fields (Kadir, Mansor, & Osman, 2017).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
This refers to how the compound is absorbed, distributed, metabolized, and excreted by the body. Factors like solubility, stability, and molecular size can all affect these properties. According to the information from Ambeed , this compound has high GI absorption and is BBB permeant, which means it can cross the blood-brain barrier.
Action Environment
Various environmental factors such as temperature, pH, and the presence of other molecules can affect a compound’s action. For instance, the compound’s storage temperature is ambient temperature .
properties
IUPAC Name |
methyl 6-fluoro-4-(methylamino)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O2/c1-10-6-3-7(9)11-4-5(6)8(12)13-2/h3-4H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJJUEYFLPMCSNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NC=C1C(=O)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine](/img/structure/B1413985.png)
![2-hydroxy-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B1413986.png)
